Cas no 917592-81-5 (Benzoic acid, 2-ethoxy-4,6-dimethyl-, ethyl ester)

917592-81-5 structure
Product name:Benzoic acid, 2-ethoxy-4,6-dimethyl-, ethyl ester
Benzoic acid, 2-ethoxy-4,6-dimethyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-ethoxy-4,6-dimethyl-, ethyl ester
- ethyl 2-ethoxy-4,6-dimethylbenzoate
- DTXSID80847314
- 917592-81-5
-
- Inchi: InChI=1S/C13H18O3/c1-5-15-11-8-9(3)7-10(4)12(11)13(14)16-6-2/h7-8H,5-6H2,1-4H3
- InChI Key: LWFLFJOJZUDEDK-UHFFFAOYSA-N
- SMILES: CCOC1=CC(=CC(=C1C(=O)OCC)C)C
Computed Properties
- Exact Mass: 222.125594432g/mol
- Monoisotopic Mass: 222.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5Ų
- XLogP3: 3.2
Benzoic acid, 2-ethoxy-4,6-dimethyl-, ethyl ester Related Literature
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Aryya Ghosh,Anagha Karne,Sourav Pal,Nayana Vaval Phys. Chem. Chem. Phys., 2013,15, 17915-17921
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Miao Liu,Bo-Han Li,Tian Li,Xia Wu,Meng Liu,De-Cai Xiong,Xin-Shan Ye Org. Biomol. Chem., 2020,18, 3043-3046
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Eri Nagabuchi,Masashi Takahashi,Hatsumi Mori Chem. Commun., 2014,50, 2481-2483
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A. Soncini,P. W. Fowler,I. Černušak,E. Steiner Phys. Chem. Chem. Phys., 2001,3, 3920-3923
917592-81-5 (Benzoic acid, 2-ethoxy-4,6-dimethyl-, ethyl ester) Related Products
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- 479-20-9(ATRANORIN)
- 6520-83-8(Ethyl 2-methoxy-6-methylbenzoate)
- 570-10-5(EVERNIC ACID)
- 6555-40-4(Ethyl 2-hydroxy-6-methylbenzoate)
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- 1804720-78-2(3-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetic acid)
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